3-[(tert-butoxy)carbonyl]-6-oxa-3-azabicyclo[3.2.1]octane-7-carboxylic acid, Mixture of diastereomers

• CAS No.: 2763780-41-0
• Molecular Formula: C12H19NO5
• Molecular Weight: 257.3

Description

3-[(tert-Butoxy)carbonyl]-6-oxa-3-azabicyclo[3.2.1]octane-7-carboxylic acid is a complex organic compound characterized by its bicyclic structure and the presence of multiple functional groups, including a tert-butoxy group, a carboxylic acid group, and an oxirane ring. This compound exists as a mixture of diastereomers, meaning it has multiple stereoisomers that are not mirror images of each other.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of this compound typically involves multiple steps, starting with the construction of the bicyclic core. One common approach is to start with a suitable bicyclic precursor, such as a lactone or lactam, and then introduce the tert-butoxy and carboxylic acid groups through a series of reactions.

Industrial Production Methods: In an industrial setting, the synthesis of this compound would likely involve large-scale reactions using reactors capable of handling the necessary reagents and conditions. The process would be optimized for yield, purity, and cost-effectiveness, with careful control of reaction parameters such as temperature, pressure, and reaction time.

Chemical Reactions Analysis

Types of Reactions: This compound can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

• Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used to oxidize the compound.

• Reduction: Lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) can be employed for reduction reactions.

• Substitution: Nucleophilic substitution reactions can be carried out using various nucleophiles, such as amines or alcohols, under appropriate conditions.

Major Products Formed:

• Oxidation: The major products of oxidation reactions would depend on the specific conditions and reagents used, but could include carboxylic acids or ketones.

• Reduction: Reduction reactions could yield alcohols or amines.

• Substitution: Substitution reactions could result in the formation of esters, amides, or ethers.

Scientific Research Applications

This compound has a range of applications in scientific research, including:

• Chemistry: It can be used as a building block in the synthesis of more complex molecules, particularly in the field of medicinal chemistry.

• Biology: The compound may serve as a probe or inhibitor in biological studies, helping to elucidate biochemical pathways and enzyme mechanisms.

• Medicine: It could be explored for its potential therapeutic properties, such as anti-inflammatory or antimicrobial effects.

• Industry: The compound's unique structure and reactivity make it useful in the development of new materials and chemical processes.

Mechanism of Action

The mechanism by which this compound exerts its effects would depend on its specific application. For example, if used as a drug, it might interact with specific molecular targets, such as enzymes or receptors, to modulate biological processes. The exact pathways involved would need to be determined through detailed biochemical and pharmacological studies.

Comparison with Similar Compounds

• 3-[(tert-Butoxy)carbonyl]-6-oxa-3-azabicyclo[3.2.1]octane-7-carboxylic acid: This compound is unique due to its bicyclic structure and the presence of both a tert-butoxy group and a carboxylic acid group.

• 3-[(tert-Butoxy)carbonyl]-6-oxa-3-azabicyclo[3.2.1]octane-7-carboxylic acid (single diastereomer): This is a specific stereoisomer of the compound, which may have different reactivity and biological activity compared to the mixture of diastereomers.

• Other bicyclic compounds: Similar bicyclic structures with different functional groups may have different chemical properties and applications.